2-(3,4-dimethoxyphenyl)-N-[(4-methoxy-1-naphthyl)methyl]ethanamine

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[(4-methoxynaphthalen-1-yl)methyl]ethanamine
• InChI: InChI=1S/C22H25NO3/c1-24-20-11-9-17(18-6-4-5-7-19(18)20)15-23-13-12-16-8-10-21(25-2)22(14-16)26-3/h4-11,14,23H,12-13,15H2,1-3H3
• InChI Key: WOIXDRHTVBKMJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNCC2=CC=C(C3=CC=CC=C23)OC)OC
• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-[(4-methoxy-1-naphthyl)methyl]ethanamine, commonly known as NDMC, is a psychoactive compound that belongs to the family of phenethylamines. It is a synthetic drug that is used in scientific research for its ability to interact with serotonin receptors in the brain. NDMC is a potent and selective agonist of the 5-HT2A receptor, which is responsible for the psychedelic effects of the drug.

Mechanism of Action

NDMC binds to the 5-HT2A receptor with high affinity and activates the receptor, leading to a cascade of intracellular signaling events that ultimately result in the psychedelic effects of the drug. NDMC also has affinity for other serotonin receptors, such as 5-HT2B and 5-HT2C, but with lower potency.
Biochemical and Physiological Effects:
NDMC induces a range of biochemical and physiological effects in the brain, including changes in neurotransmitter release, synaptic plasticity, and gene expression. The psychedelic effects of NDMC are characterized by altered perception, thought, and mood, as well as visual hallucinations and synesthesia.

Advantages and Limitations for Lab Experiments

One advantage of using NDMC in lab experiments is its high selectivity for the 5-HT2A receptor, which allows researchers to study the specific effects of serotonin on this receptor. However, one limitation is the potential for NDMC to produce unpredictable and potentially dangerous effects in humans, which restricts its use in clinical research.

Future Directions

Future research on NDMC could focus on developing new compounds with improved selectivity and safety profiles, as well as investigating the role of the 5-HT2A receptor in various neurological and psychiatric disorders. Additionally, research could explore the potential therapeutic applications of NDMC and related compounds, such as in the treatment of depression and anxiety disorders.

Synthesis Methods

NDMC is synthesized by the reaction of 2,5-dimethoxybenzaldehyde and 4-methoxy-1-naphthylmethylamine in the presence of a reducing agent such as sodium borohydride. The reaction yields NDMC as a white crystalline powder that is soluble in organic solvents such as ethanol and methanol.

Scientific Research Applications

Since NDMC is a selective agonist of the 5-HT2A receptor, it is used in scientific research to study the effects of serotonin on the brain. NDMC is also used as a tool to investigate the role of the 5-HT2A receptor in various physiological and pathological conditions, such as schizophrenia, depression, and anxiety disorders.